molecular formula C22H19BrN4O3S B2770080 1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 941937-89-9

1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

Cat. No. B2770080
CAS RN: 941937-89-9
M. Wt: 499.38
InChI Key: UJWMJJAWWRGICB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H19BrN4O3S and its molecular weight is 499.38. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-8-((2-(4-bromophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Development

  • [f]-Fused Purine-2,6-diones Synthesis : The compound has been used in synthesizing new thiadiazepino-fused purine ring systems, contributing to the development of novel chemical structures (Hesek & Rybár, 1994).

  • Purineselenyl and Thiadiazolyl Derivatives : It served as a base for synthesizing new 6-purineselenyl and thiadiazolyl derivatives, expanding the range of purine-dione compounds (Gobouri, 2020).

  • Thietanyl Protection in Synthesis : The compound played a role in developing methods for the synthesis of substituted purine-diones using thietanyl as a protective group (Khaliullin & Shabalina, 2020).

  • Development of 5-HT Receptor Ligands : It was used in the design of new purine-dione derivatives with potential psychotropic activity, targeting serotonin receptors (Chłoń-Rzepa et al., 2013).

Medicinal Chemistry and Pharmacology

  • Anticancer Activity : Derivatives of this compound were synthesized and showed promising anticancer activity, particularly against human breast cancer cell lines (Hayallah, 2017).

  • Antiinflammatory Activity : Analogs based on this structure exhibited significant antiinflammatory activity in preclinical models, highlighting their potential in developing new anti-inflammatory agents (Kaminski et al., 1989).

Chemical Synthesis and Reactions

  • Reaction with NH-azoles : The compound was involved in reactions leading to the formation of new thiazolo-purine derivatives, contributing to the diversification of purine chemistry (Khaliullin et al., 2014).

  • Human A(3) Adenosine Receptor Antagonists : Its derivatives were identified as potent human A(3) adenosine receptor antagonists, which is significant for therapeutic applications in various diseases (Priego et al., 2002).

  • Mixed Ligand-Metal Complexes Synthesis : The compound was used in the synthesis of new mixed ligand metal complexes, demonstrating its versatility in coordination chemistry (Shaker, 2011).

  • Photochemistry Synthesis : It played a role in the development of new photochemistry synthesis methods, showcasing its utility in innovative chemical synthesis techniques (Han et al., 2008).

properties

IUPAC Name

1-benzyl-8-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3,7-dimethylpurine-2,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19BrN4O3S/c1-25-18-19(24-21(25)31-13-17(28)15-8-10-16(23)11-9-15)26(2)22(30)27(20(18)29)12-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UJWMJJAWWRGICB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Br)N(C(=O)N(C2=O)CC4=CC=CC=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19BrN4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.